4-Amino-3-(3-methylbenzoyl)benzonitrile
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-Amino-3-(3-methylbenzoyl)benzonitrile is a benzonitrile derivative featuring an amino group at the 4-position and a 3-methylbenzoyl substituent at the 3-position of the benzene ring. The nitrile group (-CN) enhances molecular stability and can participate in hydrogen bonding, while the 3-methylbenzoyl moiety introduces steric bulk and electron-withdrawing effects, influencing reactivity and intermolecular interactions .
Below, we compare it with related benzonitrile derivatives.
Properties
IUPAC Name |
4-amino-3-(3-methylbenzoyl)benzonitrile | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O/c1-10-3-2-4-12(7-10)15(18)13-8-11(9-16)5-6-14(13)17/h2-8H,17H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXUPZAQTOBZMRS-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)C2=C(C=CC(=C2)C#N)N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.27 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural and Substituent Analysis
The substituents at the 3-position significantly alter the compound’s electronic and steric profiles. Key analogs include:
Key Observations :
- Electron-Withdrawing Effects: The trifluoromethyl (-CF₃) group in 4-amino-3-(trifluoromethyl)benzonitrile enhances electrophilicity, making it suitable for covalent binding in enzyme inhibition . In contrast, the 3-methylbenzoyl group in the target compound introduces both steric bulk and moderate electron withdrawal.
- Synthetic Accessibility: Alkyl-substituted derivatives (e.g., ethyl, methyl) are typically synthesized via straightforward alkylation or condensation reactions , whereas aryl/heteroaryl substituents (e.g., quinoline) require cross-coupling methodologies (e.g., Suzuki-Miyaura) .
Physicochemical Properties
Available data for analogs suggest trends in melting points, solubility, and spectroscopic features:
Insights :
- Melting Points: Higher melting points (e.g., 228–230°C for quinoline derivatives) correlate with extended aromatic systems and crystal packing efficiency .
- Spectroscopy: The amino group typically resonates near δ 5.3–5.4 ppm (e.g., δ 5.37 in 4-amino-3-(trifluoromethyl)benzonitrile), while nitrile carbons appear at ~115–120 ppm in ¹³C NMR .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
